N-(2-ethoxyphenyl)-2-{[4-(4-methylphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Molecular Formula: C24H23N5O2S
• Molecular Weight: 445.5 g/mol
• IUPAC Name: N-(2-ethoxyphenyl)-2-[[4-(4-methylphenyl)-5-pyridin-4-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H23N5O2S/c1-3-31-21-7-5-4-6-20(21)26-22(30)16-32-24-28-27-23(18-12-14-25-15-13-18)29(24)19-10-8-17(2)9-11-19/h4-15H,3,16H2,1-2H3,(H,26,30)
• InChI Key: JLBQVSXNDMTQMX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)C)C4=CC=NC=C4

Description

N-(2-ethoxyphenyl)-2-{[4-(4-methylphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide (CAS: 499124-72-0) is a triazole-based acetamide derivative characterized by a 1,2,4-triazole core substituted at position 4 with a 4-methylphenyl group and at position 5 with a pyridin-4-yl moiety. The sulfanyl (-S-) linker connects the triazole ring to an acetamide group, which is further substituted with a 2-ethoxyphenyl group.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between the target compound and its analogs:

Compound Name/ID	R4 (Triazole)	R5 (Triazole)	N-Substituent (Acetamide)	Key Biological Activities/Properties	References
Target Compound (CAS: 499124-72-0)	4-methylphenyl	pyridin-4-yl	2-ethoxyphenyl	Structural analog; potential antimicrobial
2-{[4-(4-Ethoxyphenyl)-5-(pyridin-3-yl)... (CAS: 499125-77-8)	4-ethoxyphenyl	pyridin-3-yl	2-methylphenyl	Higher lipophilicity (logP ~4.0)
2-{[4-Allyl-5-(pyridin-4-yl)... (CAS: 328020-70-8)	Allyl	pyridin-4-yl	2-ethoxyphenyl	Enhanced flexibility; unconfirmed activity
KA3 (N-substituted aryl derivatives)	Aryl carbamoyl	pyridin-4-yl	4-fluorophenyl	MIC: 12.5 µg/mL (vs. S. aureus)
VUAA-1 (Orco agonist)	4-ethylphenyl	pyridin-3-yl	4-ethylphenyl	Olfactory receptor activation (EC50: 1.2 µM)
2-((4-Amino-5-(furan-2-yl)... derivatives	Furan-2-yl	-	Varied aryl	Anti-exudative activity (75% inhibition)

Structural and Functional Analysis

• R4 Substitution: The 4-methylphenyl group in the target compound provides electron-donating effects, which may reduce electrophilicity compared to 4-ethoxyphenyl (CAS: 499125-77-8) . Allyl (CAS: 328020-70-8) and aryl carbamoyl (KA3, ) groups introduce steric bulk or hydrogen-bonding capacity, respectively, influencing target binding.

• R5 Substitution :

  • Pyridin-4-yl (target) vs. pyridin-3-yl (VUAA-1, ): The positional isomerism of the pyridine ring alters hydrogen-bonding geometry, affecting receptor interactions. Pyridin-4-yl’s axial symmetry may favor π-stacking in hydrophobic pockets.
• N-Substituent Variations: 2-ethoxyphenyl (target) vs. 2-methylphenyl (CAS: 499125-77-8): Ethoxy groups enhance solubility in nonpolar environments, whereas methyl groups offer minimal electronic modulation. Derivatives with electron-withdrawing groups (e.g., 4-fluorophenyl in KA3) demonstrate improved antimicrobial activity (MIC: 12.5 µg/mL) due to increased electrophilicity .
• Biological Activity Trends: Compounds with pyridin-4-yl at R5 (target, KA3) show broader antimicrobial spectra than those with pyridin-3-yl .

Key Research Findings

Antimicrobial Activity :

• KA3 (4-fluorophenyl-substituted analog) inhibits S. aureus at 12.5 µg/mL, suggesting that electron-withdrawing groups enhance activity. The target compound’s 4-methylphenyl group may reduce potency compared to KA3 .

Receptor Modulation :

• VUAA-1 (structurally distinct but triazole-based) activates olfactory receptors (EC50: 1.2 µM), highlighting the role of R5 pyridine orientation in receptor binding .

Anti-inflammatory Potential: Furanyl triazole derivatives (e.g., 2-((4-amino-5-(furan-2-yl)...) show 75% anti-exudative activity, indicating that heterocyclic R4 groups may augment anti-inflammatory effects .